Cas no 2171720-05-9 (5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro5.5undecane)
5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro5.5undecane Chemical and Physical Properties
Names and Identifiers
-
- 5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro5.5undecane
- EN300-1647080
- 5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane
- 2171720-05-9
-
- Inchi: 1S/C13H26N2O/c1-12(2,3)11-13(16-10-7-14-11)5-8-15(4)9-6-13/h11,14H,5-10H2,1-4H3
- InChI Key: ZXKDCPBSAVQNDL-UHFFFAOYSA-N
- SMILES: O1CCNC(C(C)(C)C)C21CCN(C)CC2
Computed Properties
- Exact Mass: 226.204513457g/mol
- Monoisotopic Mass: 226.204513457g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 24.5Ų
5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro5.5undecane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1647080-0.05g |
5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171720-05-9 | 0.05g |
$780.0 | 2023-06-04 | ||
| Enamine | EN300-1647080-0.1g |
5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171720-05-9 | 0.1g |
$817.0 | 2023-06-04 | ||
| Enamine | EN300-1647080-0.25g |
5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171720-05-9 | 0.25g |
$855.0 | 2023-06-04 | ||
| Enamine | EN300-1647080-0.5g |
5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171720-05-9 | 0.5g |
$891.0 | 2023-06-04 | ||
| Enamine | EN300-1647080-1.0g |
5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171720-05-9 | 1g |
$928.0 | 2023-06-04 | ||
| Enamine | EN300-1647080-2.5g |
5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171720-05-9 | 2.5g |
$1819.0 | 2023-06-04 | ||
| Enamine | EN300-1647080-5.0g |
5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171720-05-9 | 5g |
$2692.0 | 2023-06-04 | ||
| Enamine | EN300-1647080-10.0g |
5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171720-05-9 | 10g |
$3992.0 | 2023-06-04 | ||
| Enamine | EN300-1647080-50mg |
5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171720-05-9 | 50mg |
$780.0 | 2023-09-21 | ||
| Enamine | EN300-1647080-100mg |
5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro[5.5]undecane |
2171720-05-9 | 100mg |
$817.0 | 2023-09-21 |
5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro5.5undecane Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
Additional information on 5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro5.5undecane
Introduction to 5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro5.5undecane (CAS No. 2171720-05-9)
5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro5.5undecane, identified by the CAS number 2171720-05-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural and functional properties. This spirocyclic compound features a fused oxacycle and diazacycle framework, which makes it a promising candidate for various biochemical applications. The presence of both tert-butyl and methyl substituents in its structure enhances its steric and electronic characteristics, making it an intriguing subject for further investigation.
The molecular structure of 5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro5.5undecane consists of a spiro center connecting an oxygen-containing heterocycle with a nitrogen-containing heterocycle. This arrangement introduces a high degree of conformational flexibility, which is often exploited in drug design to optimize binding affinity and metabolic stability. The 1-oxa moiety contributes to the compound's ability to interact with biological targets through hydrogen bonding, while the 4,9-diazaspiro core provides rigidity and stability to the overall structure.
In recent years, spirocyclic compounds have been extensively studied for their potential in medicinal chemistry due to their ability to mimic natural product scaffolds and exhibit high binding affinity. The 5-tert-butyl-9-methyl substituents in this compound are particularly noteworthy, as they can influence the compound's solubility, lipophilicity, and metabolic pathways. These features make it a valuable scaffold for developing novel therapeutic agents that target various biological pathways.
One of the most compelling aspects of 5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro5.5undecane is its potential application in the development of small-molecule inhibitors for enzymes and receptors involved in human diseases. For instance, studies have shown that spirocyclic oxadiazoles can interact with proteases and kinases, making them promising candidates for antiviral and anticancer therapies. The spirocyclic nature of this compound allows for precise tuning of its pharmacokinetic properties, which is crucial for drug development.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro5.5undecane with various biological targets using molecular docking simulations. These studies have revealed that the compound can effectively bind to enzymes such as kinases and proteases, suggesting its potential as a lead compound for drug discovery. Additionally, the presence of both oxygen and nitrogen heterocycles in its structure enhances its ability to form multiple hydrogen bonds with biological targets, increasing its binding affinity.
The synthesis of 5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro5.5undecane involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed novel synthetic routes that leverage transition metal catalysis and asymmetric methods to construct the spirocyclic core efficiently. These advances have made it possible to produce larger quantities of the compound for further biological testing.
In conclusion, 5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro5.5undecane (CAS No. 2171720-05-9) is a structurally unique and biologically relevant compound with significant potential in medicinal chemistry. Its spirocyclic framework, combined with strategic substituents such as tert-butyl and methyl, makes it an ideal candidate for developing novel therapeutic agents targeting various human diseases. Continued research into this compound will likely uncover new applications and enhance our understanding of its pharmacological properties.
2171720-05-9 (5-tert-butyl-9-methyl-1-oxa-4,9-diazaspiro5.5undecane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)